Cas no 2763912-79-2 (Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate)

• Product Name: Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate
• CAS No: 2763912-79-2
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5989069
• PubChem ID: 165758216
• Update Time: 2025-10-28

Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757832-45-2
• ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate
• EN300-37344075
• 2763912-79-2
• EN300-37102133
• ethyl (1s,3s)-3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate
• Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C8H13F2NO2/c1-2-13-7(12)8(6(9)10)3-5(11)4-8/h5-6H,2-4,11H2,1H3
• InChI Key： MYRQXUGWSHNVQB-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OCC)CC(C1)N)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate

Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate (CAS No. 2763912-79-2): An Overview

Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate (CAS No. 2763912-79-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate.

Chemical Structure and Properties

Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate is a cyclic compound with a cyclobutane ring and a difluoromethyl group attached to one of the carbon atoms. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological applications. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions.

The molecular formula of Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate is C₉H₁₄F₂N₂O₂, with a molecular weight of approximately 208.19 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its physical properties, including melting point and boiling point, are currently being studied to better understand its behavior in different environments.

Synthesis Methods

The synthesis of Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate involves several key steps. One common approach is to start with a cyclobutanone derivative, which is then converted into a difluoromethylated intermediate through a nucleophilic substitution reaction. The resulting intermediate is further modified by introducing an amino group via amination reactions. Finally, the ethyl ester group is introduced through an esterification reaction.

A detailed synthetic route for Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate has been reported in recent literature, highlighting the use of mild reaction conditions and high yields. The synthetic protocol involves the following steps:

1. Nucleophilic substitution of cyclobutanone with a difluoromethylating agent to form the difluoromethylated intermediate.
2. Amination of the difluoromethylated intermediate using ammonia or an amine derivative to introduce the amino group.
3. Esterification of the resulting amine with ethyl chloroformate or another suitable reagent to form the final product.

Biological Activity and Potential Applications

Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate has shown promising biological activity in various assays, making it a valuable candidate for drug discovery and development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, particularly those related to cancer and neurodegenerative diseases.

In one notable study, researchers investigated the effects of Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate on cancer cell lines. The results indicated that the compound exhibited significant antiproliferative activity against several types of cancer cells, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis.

Another area of interest is the potential use of Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate in neurodegenerative diseases. Preliminary studies have shown that the compound can modulate specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology

The safety profile of Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate is an important consideration for its potential use in pharmaceutical applications. Extensive toxicological studies have been conducted to evaluate its safety in both in vitro and in vivo models. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

However, as with any new chemical entity, further research is needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are aimed at assessing the safety and efficacy of Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate in human subjects.

Conclusion

Ethyl 3-amino-1-(difluoromethyl)cyclobutane-1-carboxylate (CAS No. 2763912-79-2) is a promising compound with unique structural features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential as an inhibitor of key enzymes involved in cancer and neurodegenerative diseases highlights its therapeutic value. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.